2-Naphthyl alpha-D-glucopyranoside

Description

2-Naphthyl-α-D-glucopyranoside is a compound that serves as a substrate for α-glucosidase, an enzyme . Upon being hydrolyzed by α-glucosidase, it releases 2-naphthol . This process can be coupled with a staining reagent like hexazonium p-rosaniline to form a reddish-brown azo-dye, which allows for the detection of naphthols through methods such as fluorescence analysis .

Another related compound is 2-Naphthyl beta-D-glucopyranoside, also known as 2-naphthyl beta-D-glucoside, which is a beta-D-glucoside where the anomeric hydroxy hydrogen of beta-D-glucopyranose is replaced by a 2-naphthyl group . It functions as a chromogenic compound and is related to 2-naphthol .

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• CAS No.: 25320-79-0
• Product Name: 2-Naphthyl alpha-D-glucopyranoside
• Molecular Formula: C16H18O6
• Molecular Weight: 306.31 g/mol
• IUPAC Name: (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-naphthalen-2-yloxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C16H18O6/c17-8-12-13(18)14(19)15(20)16(22-12)21-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12-20H,8H2/t12-,13-,14+,15-,16+/m1/s1
• Standard InChIKey: MWHKPYATGMFFPI-LJIZCISZSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)OC3C(C(C(C(O3)CO)O)O)O
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OC3C(C(C(C(O3)CO)O)O)O
• Synonyms: 2-NA-alpha-glc; 2-naphthyl alpha-D-glucopyranoside; 2-naphthyl-beta-D-glucoside; 2-naphthyl-glucoside; 2-naphthylglucoside
• PubChem Compound: 91398
• Last Modified: Sep 14 2023